Cas no 1806820-97-2 (3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride
• CAS No: 1806820-97-2
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4917359
• Update Time: 2025-10-31

3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride
• 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO3/c8-5(13)3-2(12)1-11-7(14)4(3)6(9)10/h1,6,12H,(H,11,14)
• InChI Key： OKUNIJLEXCPPFA-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CNC(C=1C(F)F)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 1
• Topological Polar Surface Area: 66.4

Additional information on 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride

3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride (CAS No. 1806820-97-2)

The compound 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride (CAS No. 1806820-97-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of the difluoromethyl group and the dihydroxy substituents on the pyridine ring introduces a level of complexity and functionality that makes this compound particularly interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced stability, lipophilicity, and bioavailability compared to their non-fluorinated counterparts. The difluoromethyl group in this compound contributes to these properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, the dihydroxy groups on the pyridine ring provide opportunities for hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding in biological systems.

One of the most notable applications of 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride is its use as an intermediate in the synthesis of bioactive molecules. The carbonyl chloride functional group is highly reactive and can be employed in various coupling reactions to form amides or esters, which are common motifs in pharmaceuticals and agrochemicals. For instance, researchers have explored its utility in constructing peptide bonds or incorporating it into complex natural product analogs.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently while minimizing environmental impact. For example, the use of transition metal catalysts or microwave-assisted synthesis has been reported to accelerate reaction rates and improve selectivity.

In terms of physical properties, 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride exhibits a melting point of approximately 120°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. However, its reactivity with water necessitates careful handling during storage and experimentation.

From a structural standpoint, the molecule's geometry plays a crucial role in its reactivity and functionality. The pyridine ring's planar structure ensures effective conjugation across the molecule, while the substituents' positions influence electronic distribution and steric effects. Computational studies using density functional theory (DFT) have provided insights into the molecule's electronic structure, which is essential for predicting its behavior in different chemical environments.

Another area where this compound has shown promise is in materials science. Its ability to form stable covalent bonds with other molecules makes it a potential candidate for designing advanced materials such as polymers or hybrid organic-inorganic frameworks. Researchers are actively exploring its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like temperature or pH.

In conclusion, 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-carbonyl chloride (CAS No. 1806820-97-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing research in organic synthesis, drug discovery, and materials development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.